Cas no 79694-79-4 (2-Buten-1-one,1-[2-hydroxy-5-(1-hydroxyethyl)phenyl]-3-methyl-)

• Product Name: 2-Buten-1-one,1-[2-hydroxy-5-(1-hydroxyethyl)phenyl]-3-methyl-
• CAS No: 79694-79-4
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 571821
• PubChem ID: 157563
• Update Time: 2025-04-19

2-Buten-1-one,1-[2-hydroxy-5-(1-hydroxyethyl)phenyl]-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-one,1-[2-hydroxy-5-(1-hydroxyethyl)phenyl]-3-methyl-
• 2-Buten-1-one, 1-(2-hydroxy-5-(1-hydroxyethyl)phenyl)-3-methyl-
• 1-[2-hydroxy-5-(1-hydroxyethyl)phenyl]-3-methylbut-2-en-1-one
• 79694-79-4
• DTXSID701000672
• 1-[2-Hydroxy-5-(1-hydroxyethyl)phenyl]-3-methyl-2-buten-1-one

• Inchi： 1S/C13H16O3/c1-8(2)6-13(16)11-7-10(9(3)14)4-5-12(11)15/h4-7,9,14-15H,1-3H3
• InChI Key： BOYBLQMJGIRKDQ-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=C(C(/C=C(\C)/C)=O)C=1)O

Computed Properties

• Exact Mass: 220.109944
• Monoisotopic Mass: 220.109944
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 2.8

Experimental Properties

• Density: 1.138
• Boiling Point: 386.7°C at 760 mmHg
• Flash Point: 201.8°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives